Sodium bromide
Sodium bromide
Sodium bromide is an inorganic sodium salt having bromide as the counterion. It is a bromide salt and an inorganic sodium salt.
Sodium bromide is a chemical compound of sodium and bromine. It was widely used as an anticonvulsant and a sedative in the late 19th and early 20th centuries, but today is only used in veterinary medicine, as an antiepileptic medication for dogs and cats. It is also used in photography. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L665)
See also: Bromide ion (has active moiety) ... View More ...
Sodium bromide is a chemical compound of sodium and bromine. It was widely used as an anticonvulsant and a sedative in the late 19th and early 20th centuries, but today is only used in veterinary medicine, as an antiepileptic medication for dogs and cats. It is also used in photography. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L665)
See also: Bromide ion (has active moiety) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
7647-15-6
VCID:
VC21091329
InChI:
InChI=1S/BrH.Na/h1H;/q;+1/p-1
SMILES:
[Na+].[Br-]
Molecular Formula:
BrNa
Molecular Weight:
102.89 g/mol
Sodium bromide
CAS No.: 7647-15-6
Cat. No.: VC21091329
Molecular Formula: BrNa
Molecular Weight: 102.89 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium bromide is an inorganic sodium salt having bromide as the counterion. It is a bromide salt and an inorganic sodium salt. Sodium bromide is a chemical compound of sodium and bromine. It was widely used as an anticonvulsant and a sedative in the late 19th and early 20th centuries, but today is only used in veterinary medicine, as an antiepileptic medication for dogs and cats. It is also used in photography. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L665) See also: Bromide ion (has active moiety) ... View More ... |
|---|---|
| CAS No. | 7647-15-6 |
| Molecular Formula | BrNa |
| Molecular Weight | 102.89 g/mol |
| IUPAC Name | sodium;bromide |
| Standard InChI | InChI=1S/BrH.Na/h1H;/q;+1/p-1 |
| Standard InChI Key | JHJLBTNAGRQEKS-UHFFFAOYSA-M |
| Isomeric SMILES | [Na+].[Br-] |
| SMILES | [Na+].[Br-] |
| Canonical SMILES | [Na+].[Br-] |
| Boiling Point | 1390 °C |
| Colorform | White crystals, granules, or powder White, cubic crystals |
| Melting Point | 755 °C |
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